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Search for "170230-39-4; 193611-67-5"
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"170230-39-4; 193611-67-5
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Selective h5-HT1B receptor antagonist. 25-fold selectivity over h5-HT1D. Little or no affinity for a range of other receptor subtypes.
SB-216641 is an antagonist of the serotonin (5-HT) receptor subtype 5-HT1B. It binds to 5-HT1B receptors (Ki = 1 nM) and is selective for 5-HT1B over 5-HT1A, 5-HT1D, 5-HT1E, and 5-HT1F receptors in radioligand binding assays (Kis = 500, 25, >1,000, and >1,000 nM, respectively). SB-216641 (1-1,000 nM) reduces 5-HT-induced inhibition of forskolin-induced cAMP production in CHO cells expressing human 5-HT1B receptors.
A selective h5-HT1B antagonist with approximately 25-fold selectivity over h5-HT1D and little or no affinity for a range of other receptor types.
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![B1229785 N-[3-[2-(dimethylamino)ethoxy]-4-methoxyphenyl]-4-[2-methyl-4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]benzamide CAS No. 170230-39-4](/img/structure/B1229785.png)